Cas no 89022-34-4 (5,8-Decadienoic acid, 10-[3-(3-hydroxy-1-octenyl)oxiranyl]-)

• Product name: 5,8-Decadienoic acid, 10-[3-(3-hydroxy-1-octenyl)oxiranyl]-
• CAS No: 89022-34-4
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 615636

5,8-Decadienoic acid, 10-[3-(3-hydroxy-1-octenyl)oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• 5,8-Decadienoic acid, 10-[3-(3-hydroxy-1-octenyl)oxiranyl]-
• 5,8-Decadienoic acid, 10-[3-(3-hydroxy-1-octen-1-yl)-2-oxiranyl]-

• Inchi： 1S/C20H32O4/c1-2-3-9-12-17(21)15-16-19-18(24-19)13-10-7-5-4-6-8-11-14-20(22)23/h4,6-7,10,15-19,21H,2-3,5,8-9,11-14H2,1H3,(H,22,23)
• InChI Key： GELFSVXLSDZDHE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC=CCC=CCC1C(C=CC(O)CCCCC)O1

Computed Properties

• Exact Mass: 336.23
• Monoisotopic Mass: 336.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 501.6±50.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)